Cas no 2021580-13-0 (4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine)

4-Bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with a bromine atom at the 4-position and a thiolane ring at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and amine functional groups enhances its utility in cross-coupling reactions and further derivatization. The thiolane moiety contributes to improved solubility and conformational flexibility, facilitating its incorporation into complex molecular frameworks. This compound is particularly suited for applications in medicinal chemistry, where its scaffold can be leveraged to develop bioactive molecules with tailored properties.

4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine structure

2021580-13-0 structure

Product Name:4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine

CAS No:2021580-13-0

MF:C₇H₁₀BrN₃S

MW:248.143398761749

CID:6512209

PubChem ID:165472422

Update Time:2025-10-19

4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine
- 2021580-13-0
- EN300-1111597
- Inchi： 1S/C7H10BrN3S/c8-6-3-11(10-7(6)9)5-1-2-12-4-5/h3,5H,1-2,4H2,(H2,9,10)
- InChI Key： UHXGSSNVDALBTE-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NN(C=1)C1CSCC1

Computed Properties

Exact Mass: 246.97788g/mol
Monoisotopic Mass: 246.97788g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 69.1Å²

4-bromo-1-(thiolan-3-yl)-1H-pyrazol-3-amine Pricemore >>

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